1-[2-(4-Aminophenyl)ethyl]piperidin-4-ol

• IUPAC Name: 1-[2-(4-aminophenyl)ethyl]piperidin-4-ol
• InChI: InChI=1S/C13H20N2O/c14-12-3-1-11(2-4-12)5-8-15-9-6-13(16)7-10-15/h1-4,13,16H,5-10,14H2
• InChI Key: QCQDYYNVFTYERU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1O)CCC2=CC=C(C=C2)N
• Molecular Formula: C13H20N2O
• Molecular Weight: 220.31 g/mol

Description

“1-[2-(4-Aminophenyl)ethyl]piperidin-4-ol” is a derivative of piperidine. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a widespread practice. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis, functionalization, and their pharmacological application were published.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. More than 7000 piperidine-related papers were published during the last five years according to Sci-Finder.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Synthesis and Biological Characterization for Neurological Disorders

Research has shown the development of optically active molecules based on a 4‐(2‐(benzhydryloxy)ethyl)‐1‐((R)‐2‐hydroxy‐2‐phenylethyl)‐piperidin‐3‐ol template, which exhibit affinity for dopamine, serotonin, and norepinephrine transporters. These compounds are considered potential treatments for neurological disorders such as drug abuse, depression, and attention deficit hyperactivity disorder (Kharkar et al., 2009).

Aminolysis of Phenyl Diphenylphosphinates

A kinetic study on the aminolysis of X-substituted phenyl diphenylphosphinates with primary amines suggests a concerted mechanism of reaction, potentially useful for understanding reaction mechanisms in medicinal chemistry applications (Um et al., 2009).

Anticancer Activity of Piperidine Derivatives

A series of 3-alkyl-substituted 3-(4-aminophenyl)piperidine-2,6-diones were synthesized and evaluated as inhibitors of estrogen biosynthesis, demonstrating potential for the treatment of hormone-dependent breast cancer. Some derivatives exhibited significantly stronger inhibition than the reference drug, suggesting their potential as better therapeutic candidates (Hartmann & Batzl, 1986).

Mechanism of Action

Piperidine Derivatives

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .

Synthesis and Pharmacological Applications

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of piperidine synthesis, functionalization, and their pharmacological application were published .

Future Directions

The future directions for research into “1-[2-(4-Aminophenyl)ethyl]piperidin-4-ol” and other piperidine derivatives are likely to continue to focus on the development of fast and cost-effective methods for the synthesis of substituted piperidines, as well as the discovery and biological evaluation of potential drugs containing the piperidine moiety.